Cas no 2167581-54-4 (2-Ethoxy-5-iodobenzaldehyde)

• Product Name: 2-Ethoxy-5-iodobenzaldehyde
• CAS No: 2167581-54-4
• MF: C₉H₉IO₂
• MW: 276.071035146713
• CID: 5074583
• Update Time: 2026-03-01

2-Ethoxy-5-iodobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-5-iodobenzaldehyde
• 2-Ethoxy-5-iodo-benzaldehyde

• Inchi： 1S/C9H9IO2/c1-2-12-9-4-3-8(10)5-7(9)6-11/h3-6H,2H2,1H3
• InChI Key： BXHADEAJEKCFGM-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C=O)C=1)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3

Additional information on 2-Ethoxy-5-iodobenzaldehyde

2-Ethoxy-5-IodoBenzaldehyde: A Comprehensive Overview

2-Ethoxy-5-iodobenzaldehyde, also known by its CAS number 2167581-54-4, is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of benzaldehyde, featuring an ethoxy group at the 2-position and an iodine atom at the 5-position. The combination of these substituents imparts unique chemical and physical properties, making it a valuable compound for various applications.

The structure of 2-ethoxy-5-iodobenzaldehyde consists of a benzene ring with three substituents: an aldehyde group (-CHO) at the 1-position, an ethoxy group (-OCH₂CH₃) at the 2-position, and an iodine atom (I) at the 5-position. This substitution pattern creates a molecule with interesting electronic and steric properties. The aldehyde group is highly reactive, making it a key functional group in many chemical reactions. The ethoxy group introduces electron-donating effects, which can influence the reactivity of the molecule, while the iodine atom adds a halogen substituent that can participate in various substitution reactions.

Recent studies have highlighted the potential of benzaldehyde derivatives like 2-ethoxy-5-iodobenzaldehyde in drug discovery. For instance, researchers have explored its role as a precursor in the synthesis of bioactive compounds. The iodine atom in this compound serves as an excellent leaving group, enabling nucleophilic substitution reactions that can lead to the formation of diverse pharmaceutical agents. Additionally, the ethoxy group enhances solubility and bioavailability, making it a favorable starting material for medicinal chemists.

In terms of synthesis, 2-ethoxy-5-iodobenzaldehyde can be prepared via several methods. One common approach involves the Friedel-Crafts alkylation reaction, where an ethyl group is introduced onto a benzene ring followed by iodination and oxidation to form the aldehyde group. Another method utilizes coupling reactions, such as the Ullmann coupling or Suzuki-Miyaura coupling, to introduce the iodine atom at specific positions on the aromatic ring. These synthetic routes are highly efficient and scalable, making them suitable for industrial production.

The physical properties of 2-ethoxy-5-iodobenzaldehyde are also worth noting. It exists as a crystalline solid at room temperature with a melting point around 130°C. Its solubility in organic solvents like dichloromethane and ethyl acetate makes it ideal for use in organic reactions. The compound is also relatively stable under normal conditions but may degrade under strong acidic or basic conditions due to the reactivity of the aldehyde group.

In materials science, benzaldehyde derivatives like 2-ethoxy-5-iodobenzaldehyde have been explored for their potential in creating advanced materials such as polymers and nanoparticles. The presence of multiple functional groups allows for cross-linking and self-assembling properties, which are crucial for developing high-performance materials. Recent research has focused on using this compound as a building block for creating stimuli-responsive polymers that can respond to external stimuli like temperature or pH changes.

The electronic properties of 2-ethoxy-5-iOdobenzaldehyde make it an interesting candidate for applications in electronics and optoelectronics. The conjugated system formed by the benzene ring and substituents enables efficient charge transport, which is essential for devices like organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Researchers have investigated its use as an electron donor material in OLEDs due to its ability to facilitate electron injection from cathodes.

In conclusion, 2-EthOxy-S-IodoBenzAlDeHyde, with its unique structure and versatile properties, continues to be a focal point in various scientific disciplines. Its role as a precursor in drug discovery, material synthesis, and electronic applications underscores its importance in modern chemistry. As research progresses, new applications and insights into this compound are expected to emerge, further solidifying its place in both academic and industrial settings.